Cas no 2034226-45-2 (4-[4-(5-Fluoropyrimidin-2-yl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine)

• Product Name: 4-[4-(5-Fluoropyrimidin-2-yl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine
• CAS No: 2034226-45-2
• MF: C₁₃H₁₂F₄N₆
• MW: 328.268195152283
• CID: 5468229
• Update Time: 2025-10-28

4-[4-(5-Fluoropyrimidin-2-yl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine
• 4-[4-(5-Fluoropyrimidin-2-yl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine

• Inchi： 1S/C13H12F4N6/c14-9-6-18-12(19-7-9)23-3-1-22(2-4-23)11-5-10(13(15,16)17)20-8-21-11/h5-8H,1-4H2
• InChI Key： FSYBYQCDLDHFQD-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NC=N1)N1CCN(C2N=CC(=CN=2)F)CC1)(F)F

Computed Properties

• Exact Mass: 328.10595706 g/mol
• Monoisotopic Mass: 328.10595706 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58
• Molecular Weight: 328.27

Additional information on 4-[4-(5-Fluoropyrimidin-2-yl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine

Introduction to 4-[4-(5-Fluoropyrimidin-2-yl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine (CAS No. 2034226-45-2)

4-[4-(5-Fluoropyrimidin-2-yl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2034226-45-2, is a key intermediate in the synthesis of various bioactive molecules. Its structural features, particularly the presence of a 5-fluoropyrimidine moiety and a piperazine ring, make it a promising candidate for further exploration in medicinal chemistry.

The compound's molecular structure is characterized by a pyrimidine core substituted with a trifluoromethyl group at the 6-position and a piperazine-linked 5-fluoropyrimidin-2-yl group at the 4-position. This arrangement imparts unique electronic and steric properties that are highly valuable in drug design. The trifluoromethyl group, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in optimizing pharmacokinetic profiles.

In recent years, there has been growing interest in fluorinated pyrimidines due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential applications in oncology, antiviral therapy, and central nervous system (CNS) disorders. The introduction of fluorine atoms into the pyrimidine ring can significantly alter the pharmacological properties of molecules, leading to improved efficacy and reduced toxicity.

The synthesis of 4-[4-(5-Fluoropyrimidin-2-yl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of the 5-fluoropyrimidin-2-yl moiety, followed by its coupling with piperazine derivatives. The final step involves the introduction of the trifluoromethyl group at the 6-position of the pyrimidine ring. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to ensure high yields and purity.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have demonstrated its ability to interact with various biological targets, including kinases and other enzymes involved in signal transduction pathways. These interactions are critical for modulating cellular processes and have implications for therapeutic intervention in diseases such as cancer and inflammatory disorders.

One of the most compelling aspects of 4-[4-(5-Fluoropyrimidin-2-yl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine is its versatility in drug design. The combination of structural features allows for fine-tuning of pharmacological properties, enabling the development of novel therapeutic agents with enhanced selectivity and potency. This has led to its incorporation into several drug discovery programs aimed at addressing unmet medical needs.

The compound's role in medicinal chemistry extends beyond its use as an intermediate. It has also been investigated as a potential lead compound for further derivatization. By modifying specific functional groups within its structure, researchers can generate libraries of analogs with tailored biological activities. This approach has been instrumental in identifying new therapeutic candidates with improved pharmacokinetic profiles.

In conclusion, 4-[4-(5-Fluoropyrimidin-2-yl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine (CAS No. 2034226-45-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and pharmacological potential make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the fight against various diseases.